Cas no 2649047-45-8 (7,9-dimethyl-1-oxa-2-azaspiro4.5dec-2-ene-3-carboxylic acid)

• Product Name: 7,9-dimethyl-1-oxa-2-azaspiro4.5dec-2-ene-3-carboxylic acid
• CAS No: 2649047-45-8
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6318619
• PubChem ID: 165470057
• Update Time: 2025-06-03

7,9-dimethyl-1-oxa-2-azaspiro4.5dec-2-ene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7,9-dimethyl-1-oxa-2-azaspiro4.5dec-2-ene-3-carboxylic acid
• EN300-1083147
• 7,9-dimethyl-1-oxa-2-azaspiro[4.5]dec-2-ene-3-carboxylic acid
• 2649047-45-8

• Inchi： 1S/C11H17NO3/c1-7-3-8(2)5-11(4-7)6-9(10(13)14)12-15-11/h7-8H,3-6H2,1-2H3,(H,13,14)
• InChI Key： KZRZEUSDDHFQJO-UHFFFAOYSA-N
• SMILES： O1C2(CC(C(=O)O)=N1)CC(C)CC(C)C2

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.9Ų

Additional information on 7,9-dimethyl-1-oxa-2-azaspiro4.5dec-2-ene-3-carboxylic acid

Comprehensive Overview of 7,9-dimethyl-1-oxa-2-azaspiro[4.5]dec-2-ene-3-carboxylic acid (CAS No. 2649047-45-8)

The compound 7,9-dimethyl-1-oxa-2-azaspiro[4.5]dec-2-ene-3-carboxylic acid (CAS No. 2649047-45-8) is a spirocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a spiro[4.5]decane core and a carboxylic acid functional group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammation and metabolic disorders.

In recent years, the demand for spirocyclic compounds has surged, driven by their ability to mimic natural product scaffolds and enhance molecular diversity. The 7,9-dimethyl-1-oxa-2-azaspiro[4.5]dec-2-ene-3-carboxylic acid stands out due to its balanced lipophilicity and stereochemical complexity, which are critical for optimizing drug-like properties. Its CAS No. 2649047-45-8 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the key advantages of this compound is its versatility in synthetic transformations. The presence of both a carboxylic acid and a spirocyclic framework allows for facile derivatization, enabling the creation of libraries for high-throughput screening. This aligns with current trends in fragment-based drug design and AI-driven molecular optimization, where researchers seek structurally diverse building blocks to accelerate hit-to-lead processes.

From an environmental perspective, the synthesis of 7,9-dimethyl-1-oxa-2-azaspiro[4.5]dec-2-ene-3-carboxylic acid has been optimized to minimize waste and energy consumption, addressing the pharmaceutical industry's push toward green chemistry. Its stability under physiological conditions also makes it a candidate for prodrug development, a hot topic in drug delivery systems aimed at improving bioavailability and reducing side effects.

In agrochemical applications, this compound's spirocyclic motif is being explored for its potential to disrupt pest-specific metabolic pathways. The 7,9-dimethyl substitution pattern is particularly noteworthy, as it may enhance target selectivity while minimizing off-target effects—a priority in sustainable crop protection strategies. Searches for CAS No. 2649047-45-8 in patent databases reveal active investigations in this domain.

Analytical characterization of 7,9-dimethyl-1-oxa-2-azaspiro[4.5]dec-2-ene-3-carboxylic acid typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry, ensuring precise quality control for research applications. These methods are frequently discussed in online forums and scientific communities, highlighting the compound's role in advancing analytical workflows.

Looking ahead, the integration of machine learning in molecular property prediction could further unlock the potential of this spirocyclic scaffold. Computational studies suggest that derivatives of CAS No. 2649047-45-8 may exhibit favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles, a recurring theme in modern drug development queries.

In summary, 7,9-dimethyl-1-oxa-2-azaspiro[4.5]dec-2-ene-3-carboxylic acid represents a compelling case study in the intersection of synthetic chemistry and life sciences. Its multifaceted applications—from small-molecule therapeutics to agrochemical innovation—underscore its value as a research tool and industrial asset. As scientific databases continue to catalog its properties and derivatives, this compound is poised to remain a focal point in interdisciplinary research.